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Pegasus Workflow Troubleshooting: Pending
State Issues

This technical support guide provides troubleshooting steps and frequently asked questions to
help researchers, scientists, and drug development professionals resolve issues with Pegasus
workflows that are stuck in a pending state.

Frequently Asked Questions (FAQSs)

Q1: What does it mean when my Pegasus workflow is in a "pending" state?

A pending state in a Pegasus workflow indicates that the workflow has been submitted, but the
jobs within the workflow have not yet started running on the execution sites. Pegasus builds on
top of HTCondor's DAGMan for workflow execution, so a "pending" state in Pegasus often
corresponds to an "idle" state in the underlying HTCondor system. This means the jobs are
waiting in the queue for resources to become available or for certain conditions to be met.

Q2: How can | check the status of my workflow?

The primary tool for monitoring your workflow's status is pegasus-status.[1][2] This command-
line utility provides a summary of the jobs in your workflow, including how many are running,
idle, and have failed.[2]

Q3: What are the common reasons for a workflow to be stuck in a pending state?
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Workflows can remain in a pending state for several reasons, which usually relate to the
underlying HTCondor scheduling system. Common causes include:

« Insufficient Resources: The execution site may not have enough available CPU, memory, or
disk space to run the job as requested.

 Input File Staging Issues: There might be problems with transferring the necessary input files
to the execution site. This could be due to incorrect file paths, permissions issues, or network
problems.

o Resource Mismatch: The job's requirements (e.g., specific operating system, memory) may
not match the available resources.

o Scheduler Configuration: The HTCondor scheduler at the execution site might be configured
in a way that delays the start of your job.

o User Priority: Other users or jobs may have higher priority, causing your jobs to wait in the
queue.

Q4: My workflow has been pending for a long time. How can | investigate the cause?

If your workflow is pending for an extended period, you should start by using pegasus-status to
get a general overview. If that doesn't reveal the issue, you will need to delve deeper into the
HTCondor system and the workflow's log files. The dagman.out file in your workflow's submit
directory is a crucial source of information about what the workflow manager is doing.

Troubleshooting Guides
Initial Diagnosis with pegasus-status

The first step in troubleshooting a pending workflow is to use the pegasus-status command.
Experimental Protocol:
e Open a terminal and navigate to your workflow's submit directory.

e Run the pegasus-status command:
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» Analyze the output. Pay close attention to the columns indicating the status of your jobs
(e.g., IDLE, RUN, HELD). An unusually high number of jobs in the IDLE state indicates a
scheduling problem.

Data Presentation:

pegasus-status Output . Implication if High for
Meaning .

Column Pending Workflow
The number of jobs that have A high number could indicate

UNREADY not yet been submitted to the an issue with the DAGMan
scheduler. process itself.

] ) A high number is the primary
The number of jobs currently in )
QUEUED ) indicator of a pending
the scheduler's queue (idle).

workflow.
RUN The number of jobs currently This should be low or zero if
executing. the workflow is stuck.
] If jobs are failing immediately
The number of jobs that have o
FAILED and resubmitting, they may

failed.
appear to be pending.

Investigating the dagman.out File

If pegasus-status shows that your jobs are queued but not running, the next step is to examine
the dagman.out file for more detailed information from the workflow manager.

Experimental Protocol:

o Locate the dagman.out file in your workflow's submit directory.

e Open the file in a text editor or use command-line tools like less or grep.

e Search for keywords such as "error", "held", or the names of the pending jobs.

o Look for messages indicating why jobs are not being submitted, such as "not enough
resources" or "file not found".
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Using pegasus-analyzer for Deeper Insight

While pegasus-analyzer is primarily used for debugging failed workflows, it can also be helpful
if jobs are quickly failing and being resubmitted, making them appear as if they are always
pending.[2][3][4][5]

Experimental Protocol:
e Run pegasus-analyzer on your workflow's submit directory:

o Examine the output for any reported failures or held jobs.[2] The tool will provide the exit
code, standard output, and standard error for any problematic jobs, which can reveal the
underlying cause of the failure.[3]

Checking for Resource Unavailability

A common reason for pending jobs is that the requested resources are not available on the
execution site.

Experimental Protocol:

e Check the resource requirements of your jobs in your workflow definition files. Note the
requested memory, CPU, and disk space.

e Use HTCondor's command-line tools to inspect the status of the execution pool. The
condor_q and condor_status commands are particularly useful.

o condor_( -better-analyze can provide a detailed analysis of why a specific job is not
running.

o condor_status will show the available resources on the worker nodes.

o Compare your job's requirements with the available resources. If your job requests more
resources than any single machine can provide, it will remain pending indefinitely.

Visualizing the Troubleshooting Workflow
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The following diagram illustrates a logical workflow for troubleshooting a Pegasus workflow
stuck in a pending state.

Workflow Stuck in Pending State

Run pegasus-status

Are jobs in 'IDLE' state?

Yes

Inspect dagman.out for errors

No (check for rapid failures)

Resource Unavailability Suspected

Yes No

A4

Use condor_q -better-analyze and condor_status Run pegasus-analyzer for failed/held jobs

Adjust job resource requirements Contact site administrator Debug specific job failure (1/O, permissions, etc.)

> Issue Resolved <

Click to download full resolution via product page
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Caption: A flowchart for diagnosing and resolving pending Pegasus workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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